Cas no 124371-49-9 (1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI))

1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI) structure
124371-49-9 structure
Product Name:1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI)
CAS No:124371-49-9
MF:C7H3ClN2OS
MW:198.62951874733
CID:103782
PubChem ID:18377607
Update Time:2025-04-18

1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI)
    • 1,2,3-benzothiadiazole-7-carbonyl chloride
    • benzothiadiazole-7-carboxylic acid chloride
    • benzo-1,2,3-thiadiazole-7-carboxylic acidchloride
    • SCHEMBL7555956
    • Benzo-1,2.3-thiadiazole-7-carbonyl chloride
    • 7-benzothiadiazolecarboxylic acid chloride
    • benzo[d][1,2,3]thiadiazole-7-carbonylchloride
    • benzo-1,2,3-thiadiazole-7-carboxylic acid chloride
    • 124371-49-9
    • DTXSID10593271
    • FHWNOXLHRUSQMV-UHFFFAOYSA-N
    • benzo[d][1,2,3]thiadiazole-7-carbonyl chloride
    • Benzo-1,2,3-thiadiazole-7-carbonyl Chloride
    • Inchi: 1S/C7H3ClN2OS/c8-7(11)4-2-1-3-5-6(4)12-10-9-5/h1-3H
    • InChI Key: FHWNOXLHRUSQMV-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=C2C=1SN=N2)=O

Computed Properties

  • Exact Mass: 197.96559
  • Monoisotopic Mass: 197.9654616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 42.85
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